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Compound of Interest

Compound Name: Immunoproteasome inhibitor 1

Cat. No.: B10861243

Essential Safety and Handling Guide for
Immunoproteasome Inhibitor 1

This guide provides crucial safety and logistical information for the handling and disposal of
Immunoproteasome Inhibitor 1. Adherence to these procedures is vital for ensuring
laboratory safety and minimizing risk to personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

Immunoproteasome Inhibitor 1 is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[1] Appropriate personal protective equipment is therefore
mandatory to prevent exposure.

Recommended Personal Protective Equipment:

o Eye Protection: Safety goggles with side-shields should be worn to protect from splashes.[1]

[2]

» Hand Protection: Protective gloves, such as nitrile gloves, are required to prevent skin
contact.[1][2] If handling antineoplastic hazardous drugs, two pairs of chemotherapy gloves
may be necessary.[3]
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» Body Protection: Impervious clothing, such as a lab coat, is necessary to protect the skin.[1]
For tasks with a higher risk of exposure, gowns demonstrated to be resistant to hazardous
drugs are required.[3]

» Respiratory Protection: A suitable respirator should be used, especially in areas without
adequate exhaust ventilation, to prevent inhalation of dust or aerosols.[1]

Operational and Disposal Plans
Handling Procedures:

¢ Ventilation: Always handle Immunoproteasome Inhibitor 1 in a well-ventilated area,
preferably within a primary containment device like a chemical fume hood, to avoid the
formation of dust and aerosols.[1]

» Avoid Contact: Take all necessary precautions to avoid inhalation, and contact with skin and
eyes.[1]

e Hygiene: Wash your skin thoroughly after handling the compound.[1] Do not eat, drink, or
smoke in the handling area.[1]

» Spills: In the event of a spill, evacuate the area and use full personal protective equipment
for cleanup.[1] Collect the spillage and dispose of it as hazardous waste.[1]

Storage:
o Store the compound in a tightly sealed container in a cool, well-ventilated area.[1]
o Keep it away from direct sunlight and sources of ignition.[1]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1][4]

Disposal:

o Dispose of the substance and its container at an approved waste disposal plant.[1]
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 All disposal activities must be conducted in accordance with prevailing country, federal, state,
and local regulations.[1]

e Avoid releasing the substance into the environment.[1]

Quantitative Data Summary

Property Value Source

CAS Number 2755772-63-3 DC Chemicals
Molecular Weight 358.43 g/mol DC Chemicals
Purity 99.59% MedchemExpress
Ki for B5c subunit 1.18 uM MedchemExpress
Ki for B1i subunit 0.27 uM MedchemExpress
Ki for B5i subunit 1.91 uM MedchemExpress

Experimental Protocols

The inhibitory activity (Ki) of Inmunoproteasome Inhibitor 1 was determined against human
20S immunoproteasome and human 20S proteasome.[4] The experiments were conducted
with the inhibitor at concentrations ranging from 0 to 25 yuM over a time course of 0 to 600
seconds.[4] These studies revealed a high binding affinity for the B1i subunit of the
immunoproteasome and proteasome, along with good inhibitory properties towards the 35i and
B5c subunits.[4]

Diagrams
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Caption: Workflow for the safe handling of Inmunoproteasome Inhibitor 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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